4-Phenethyl-1H-pyrrole-2-carboxylic acid methyl ester

• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol
• IUPAC Name: methyl 4-(2-phenylethyl)-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C14H15NO2/c1-17-14(16)13-9-12(10-15-13)8-7-11-5-3-2-4-6-11/h2-6,9-10,15H,7-8H2,1H3
• InChI Key: RRURPTATLRSFJR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CN1)CCC2=CC=CC=C2

Description

4-Phenethyl-1H-pyrrole-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C14H15NO2 and its molecular weight is 229.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Triethylsilane (0.323 mL, 2.03 mmol) was added to a stirring, room temperature solution of methyl-4-phenylacetyl-1H-pyrrole-2-carboxylate (0.1593 g, 0.655 mmol) in trifluoroacetic acid (TFA) (1.47 mL, 0.45 M) under N2. After stirring overnight, the reaction was complete by HPLC. The TFA was removed under vacuum, and the crude product was taken up in EtOAc, washed with brine, dried with Na2SO4, filtered, concentrated, and purified by silica gel chromatography (Combiflash column, 95:5 Hexanes:EtOAc) to obtain pure 27 (0.0755 g, 50.3%): 1H (CDCl3, 400 MHz): δ 9.17 (1H, broad s), 7.32-7.25 (2H, m), 7.23-7.17 (3H, m), 6.80 (1H, s), 6.69 (1H, s), 3.85 (3H, s), 2.93-2.85 (2H, m), 2.84-2.75 (2H, m) ppm. 13C (CDCl3, 100 MHz): δ 161.97, 142.15, 128.70, 128.55, 126.13, 125.96, 122.40, 121.26, 115.28, 51.67, 37.57, 28.92 ppm. DEPT (CDCl3, 100 MHz): CH3 carbons: 51.67; CH2 carbons: 37.57, 28.92; CH carbons: 128.70, 128.55, 126.13, 121.26, 115.28 ppm. HPLC: 10.033 min. (Starting material: 8.751 min.)